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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3,6-Trimethoxyisonicotinaldehyde is a substituted pyridine derivative with the molecular

formula C₉H₁₁NO₄.[1][2][3] Its unique structure, featuring a pyridine ring with three methoxy

groups and an aldehyde functional group, makes it a valuable intermediate in organic synthesis

and a compound of interest for potential therapeutic applications.[1][2][3] This document

provides an overview of its applications in drug development, including its role as a synthetic

intermediate and its potential biological activities, supported by detailed experimental protocols

and conceptual diagrams.

Chemical Properties and Synthesis
Property Value Reference

Molecular Formula C₉H₁₁NO₄ [1][2][3]

Molecular Weight 197.19 g/mol [1][2][3]

Appearance Typically a crystalline solid [1]

Solubility
Soluble in organic solvents like

methanol and ethanol
[2]
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Synthesis:

2,3,6-Trimethoxyisonicotinaldehyde is primarily synthesized through the methoxylation of

isonicotinaldehyde. This process involves the introduction of three methoxy groups onto the

pyridine ring.[1] While specific, detailed protocols for this exact compound are not widely

published, a general methodology can be outlined based on established organic chemistry

principles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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